Cas no 103051-26-9 (2-Phenazinamine,N,5-bis(4-chlorophenyl)-3-(ethylimino)-3,5-dihydro-)

• Product Name: 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3-(ethylimino)-3,5-dihydro-
• CAS No: 103051-26-9
• MF: C₂₆H₂₀Cl₂N₄
• MW: 459.36980342865
• CID: 198824
• PubChem ID: 122674
• Update Time: 2025-04-19

2-Phenazinamine,N,5-bis(4-chlorophenyl)-3-(ethylimino)-3,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3-(ethylimino)-3,5-dihydro-
• B 746
• N,5-bis(4-chlorophenyl)-3-ethyliminophenazin-2-amine
• 3-Aethylamino-2-(4-chlor-anilino)-5-(4-chlor-phenyl)-phenazinium-betain
• 3-ethylamino-2-(4-chloro-anilino)-5-(4-chloro-phenyl)-phenazinium-betaine
• 3-p-Chloroanilino-10-(p-chlorophenyl)-2-(ethylimino)-2,10-dihydrophenazine
• AC1L3V20
• B-746
• CF Deriv B746
• CHEMBL346578
• HY-113729
• Phenazine, 3-p-chloroanilino-10-(p-chlorophenyl)-2-(ethylimino)-2,10-dihydro-
• 103051-26-9
• SCHEMBL12990041
• N,5-Bis(4-chlorophenyl)-3-(ethylimino)-3,5-dihydro-2-phenazinamine
• (3E)-N,5-bis(4-chlorophenyl)-3-ethylimino-phenazin-2-amine
• [3-(Azapropylidene)-5-(4-chlorophenyl)(5-hydrophenazin-2-yl)](4-chlorophenyl)amine
• AKOS040747908
• SCHEMBL17779826
• b7-46
• B746
• CS-0063044

• Inchi： 1S/C26H20Cl2N4/c1-2-29-22-16-26-24(15-23(22)30-19-11-7-17(27)8-12-19)31-21-5-3-4-6-25(21)32(26)20-13-9-18(28)10-14-20/h3-16,30H,2H2,1H3/b29-22+
• InChI Key： BYKKMDXGWCEUAY-QUPMIFSKSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2C=CC=CC=2N=C2C=C(/C(/C=C12)=N/CC)NC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 458.1068
• Monoisotopic Mass: 458.1065020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 40Ų

Experimental Properties

• PSA: 39.99